Cas no 2060027-98-5 (benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate)

• Product Name: benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate
• CAS No: 2060027-98-5
• MF: C₁₆H₁₂ClNO₄S
• MW: 349.788782119751
• MDL: MFCD30486500
• CID: 5183210
• PubChem ID: 125449609
• Update Time: 2025-05-19

benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 5-(chlorosulfonyl)-, phenylmethyl ester
• benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate

• MDL： MFCD30486500
• Inchi： 1S/C16H12ClNO4S/c17-23(20,21)14-6-7-15-13(10-14)8-9-18(15)16(19)22-11-12-4-2-1-3-5-12/h1-10H,11H2
• InChI Key： HQOXYDOWDVLDOW-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C2=C(C=C(S(Cl)(=O)=O)C=C2)C=C1

Additional information on benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate

Exploring the Properties and Applications of Benzyl 5-(Chlorosulfonyl)-1H-Indole-1-Carboxylate (CAS No. 2060027-98-5)

Benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate (CAS No. 2060027-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique chlorosulfonyl and benzyl carboxylate functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular structure, featuring an indole core, aligns with current trends in heterocyclic chemistry. Indole derivatives are widely studied due to their prevalence in natural products and bioactive molecules. With the growing demand for small molecule therapeutics and targeted drug delivery systems, benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate offers a promising scaffold for medicinal chemists. Its sulfonyl chloride moiety enables facile conjugation with amines and alcohols, making it valuable for peptide coupling and prodrug design.

Recent publications highlight the compound's role in high-throughput screening libraries and combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug discovery, this indole derivative serves as a versatile intermediate for generating diverse molecular architectures. Its thermal stability and solubility profile in common organic solvents (e.g., DMF, DMSO) further enhance its utility in automated synthesis platforms.

From an analytical perspective, 2060027-98-5 exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic chemical shifts for the benzyl group (δ 7.3-7.5 ppm in ¹H NMR) and the indole proton (δ 8.1-8.3 ppm). Mass spectrometry typically shows a molecular ion peak consistent with its formula weight, while infrared spectroscopy confirms the presence of carbonyl and sulfonyl functional groups.

Environmental and safety considerations for handling benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate follow standard laboratory protocols for sulfonyl chlorides. While not classified as hazardous under normal research conditions, proper ventilation and personal protective equipment are recommended during synthesis or purification. The compound's stability under inert atmosphere and moisture-sensitive nature warrant storage in sealed containers with desiccants.

Industrial applications of this compound extend beyond pharmaceuticals. Material scientists are investigating its potential as a monomer for functional polymers with tunable electronic properties. The indole-benzyl system may contribute to novel conductive materials or light-emitting diodes (OLEDs), aligning with sustainable technology development goals.

For researchers sourcing CAS 2060027-98-5, quality parameters typically include ≥95% purity (HPLC), low heavy metal content, and consistent batch-to-batch performance in coupling reactions. Advanced purification techniques like recrystallization from ethanol/water mixtures or column chromatography can achieve higher purity grades for sensitive applications.

The synthesis of benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate generally proceeds through sequential functionalization of 5-hydroxyindole, involving benzyl chloroformate protection followed by chlorosulfonation. Recent process optimization studies have improved yields to >75% while reducing byproduct formation through controlled temperature regimes and catalyst selection.

As computational chemistry advances, molecular docking studies suggest the indole-carboxylate framework may interact with biological targets such as serotonin receptors or cytochrome P450 enzymes. This theoretical validation supports ongoing investigations into the compound's pharmacological potential, particularly in neurological and metabolic disorder research.

In conclusion, benzyl 5-(chlorosulfonyl)-1H-indole-1-carboxylate represents a multifaceted tool for modern chemical research. Its balanced reactivity profile, structural features, and compatibility with diverse reaction conditions position it as a valuable asset in both academic and industrial settings. Continued exploration of its derivatives may unlock new avenues in therapeutic development and advanced material science.